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Foreword: Navigating the Nomenclature

The compound at the heart of this guide, Methyl 2-(2-hydroxyphenoxy)acetate, is occasionally
referred to by the systematic but less common name, 2-(Methoxycarbonyl)methoxyphenol.
For clarity and alignment with prevalent industry and research databases, this document will
primarily use the former designation. Its Chemical Abstracts Service (CAS) number is 22446-
37-3. This guide aims to provide a comprehensive technical overview of this versatile chemical
intermediate, delving into its synthesis, properties, and critical role in the development of new
chemical entities.

Section 1: Core Chemical and Physical
Characteristics

Methyl 2-(2-hydroxyphenoxy)acetate is a bifunctional molecule featuring a phenolic hydroxyl
group and a methyl ester. This unique structural arrangement imparts a reactivity profile that

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1271061#bc-rfq
https://www.benchchem.com/product/b1271061/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-2-hydroxyphenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

makes it a valuable precursor in multi-step organic syntheses.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-(2-hydroxyphenoxy)acetate is
presented in the table below. These parameters are fundamental for its handling, storage, and
application in synthetic chemistry.

Property Value Source(s)
CAS Number 22446-37-3 [2][3]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]
Appearance White crystalline powder [1]

Melting Point 122-124 °C [1]

Boiling Point 261.9+15.0 °C at 760 mmHg [2]

Density 1.2+0.1 g/cm3 [2]

Flash Point 110.0+13.2 °C [2]
Solubility Moderately soluble in organic o

solvents

Section 2: Synthesis of Methyl 2-(2-
hydroxyphenoxy)acetate

The synthesis of Methyl 2-(2-hydroxyphenoxy)acetate is typically achieved through the
esterification of 2-hydroxyphenylacetic acid. A common and efficient laboratory-scale protocol is
detailed below.

Synthesis Protocol: Fischer Esterification

This protocol describes the synthesis of Methyl 2-(2-hydroxyphenoxy)acetate from 2-
hydroxyphenylacetic acid using methanol in the presence of a strong acid catalyst.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.jetir.org/papers/JETIR2403722.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3013578/
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.jetir.org/papers/JETIR2403722.pdf
https://www.jetir.org/papers/JETIR2403722.pdf
https://www.jetir.org/papers/JETIR2403722.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-methyl-2-2-hydroxyphenyl-acetate-vh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

e 2-hydroxyphenylacetic acid

e Methanol (anhydrous)

o Acetyl chloride (or concentrated sulfuric acid)

 Diethyl ether

e Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Petroleum ether (for recrystallization)

Step-by-Step Methodology:

o Catalyst Preparation: In a suitably sized round-bottom flask equipped with a magnetic stirrer
and a reflux condenser, prepare a solution of hydrogen chloride in methanol. This can be
achieved by cautiously adding acetyl chloride dropwise to chilled anhydrous methanol.

» Reaction Setup: To the methanolic HCI solution, add 2-hydroxyphenylacetic acid.

o Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress
can be monitored by thin-layer chromatography (TLC).

e Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to
remove the excess methanol.

o Extraction: Dissolve the residue in diethyl ether and wash sequentially with a saturated
aqueous solution of sodium bicarbonate until effervescence ceases, followed by a wash with
brine.

» Drying and Concentration: Dry the ethereal layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure.
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 Purification: Recrystallize the resulting solid from a mixture of diethyl ether and petroleum
ether to yield pure Methyl 2-(2-hydroxyphenoxy)acetate as a white, powdery solid.

Synthesis Workflow Diagram
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Caption: Analytical workflow for the characterization of Methyl 2-(2-hydroxyphenoxy)acetate.

Section 5: Safety, Handling, and Storage

Proper handling and storage of Methyl 2-(2-hydroxyphenoxy)acetate are essential to ensure
laboratory safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific hazard data for Methyl 2-(2-hydroxyphenoxy)acetate is not extensively
documented, it is prudent to handle it with the care afforded to all laboratory chemicals. Based
on the safety data for similar phenoxyacetic acid derivatives, the following precautions are
recommended: [4]

» Eye Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Use chemically resistant gloves.
o Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.

Storage and Stability

Methyl 2-(2-hydroxyphenoxy)acetate should be stored in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents. [1][4]Keep the container
tightly closed when not in use.

Section 6: Conclusion

Methyl 2-(2-hydroxyphenoxy)acetate, with its CAS number 22446-37-3, is a valuable and
versatile chemical intermediate. Its bifunctional nature provides a reactive platform for the
synthesis of a wide range of more complex molecules, finding applications in both the
agrochemical and pharmaceutical industries. A thorough understanding of its properties,
synthesis, and safe handling is paramount for its effective utilization in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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